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Abstract

Isopropyl valerate, also known as isopropyl pentanoate, is an ester characterized by its
distinct fruity aroma, reminiscent of apples and pineapple. This property makes it a valuable
compound in the flavor and fragrance industries. Beyond its sensory characteristics, a thorough
understanding of its chemical and physical properties is essential for its application in research,
development, and quality control. This technical guide provides a comprehensive overview of
the core chemical properties of isopropyl valerate, detailed experimental protocols for its
synthesis and analysis, and a summary of its safety and reactivity profile.

Chemical Identity and Physical Properties

Isopropyl valerate is a colorless liquid with the molecular formula CsH1602.[1][2] Its identity is
well-defined by various chemical identifiers and it possesses a specific set of physical
properties that are crucial for its handling, formulation, and application.

Table 1: Chemical Identifiers for Isopropyl Valerate
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Identifier Value
IUPAC Name propan-2-yl pentanoate[2]
Isopropyl pentanoate, Valeric acid, isopropyl
Synonyms
ester[1][2]
CAS Number 18362-97-5[1][2]

Molecular Formula

CsH1602[1][2]

Molecular Weight 144.21 g/mol [1][2]
InChlKey OCAIYHCKLADPEG-UHFFFAOYSA-N[3]
SMILES CCCCC(=0)0C(C)C[4]

Table 2: Physical and Chemical Properties of Isopropyl Valerate

Property Value

Appearance Colorless clear liquid

Odor Fruity, apple, pineapple[4]
Boiling Point 162.84°C (estimate)[1]

Melting Point -63.35°C (estimate)[1]

Density 0.855 - 0.861 g/cm® @ 25°C[5]
Flash Point 46.7 °C[1]

Vapor Pressure

2.91 mmHg @ 25°C[1]

Refractive Index

1.398 - 1.404 @ 20°C[5]

Solubility

Soluble in ethanol, methanol, isopropanol[4]

XLogP3-AA

2.3[2][4]

Synthesis and Reactivity

Synthesis via Fischer Esterification
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Isopropyl valerate is commonly synthesized via the Fischer esterification of valeric acid with
isopropanol, using a strong acid catalyst such as sulfuric acid (H2S0Oa4) or p-toluenesulfonic acid
(p-TsOH).[6] This is a reversible reaction where the equilibrium is driven towards the product by
using an excess of one reactant (typically the alcohol) or by removing water as it is formed.[6]
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A generalized workflow for the synthesis of isopropyl valerate.
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Reactivity Profile

As an ester, isopropyl valerate is susceptible to hydrolysis back to valeric acid and
isopropanol, a reaction catalyzed by both acids and bases. It can react vigorously with strong
oxidizing agents, strong acids, and strong bases.[7] The ester functional group is the primary
site of reactivity.

Experimental Protocols
Protocol for Synthesis: Fischer Esterification

This protocol is a representative procedure for the synthesis of isopropyl valerate.
Materials:

Valeric acid

 |sopropanol (reagent grade)

o Concentrated sulfuric acid (Hz2SOa4)

e 5% Sodium bicarbonate (NaHCO3s) aqueous solution
o Saturated sodium chloride (brine) solution

e Anhydrous sodium sulfate (Na2S0a4)

o Ethyl acetate (for extraction)

Round-bottom flask, reflux condenser, separatory funnel, heating mantle, rotary evaporator
Procedure:

e To a 100 mL round-bottom flask, add valeric acid (e.g., 0.1 mol) and an excess of
isopropanol (e.g., 0.3-0.5 mol).[4]

o Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.5-1 mL) to the mixture
while swirling.[4]
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» Add boiling chips, attach a reflux condenser, and heat the mixture to a gentle reflux for 2-4
hours.[1] The reaction can be monitored by Thin-Layer Chromatography (TLC).

 After the reaction is complete, allow the mixture to cool to room temperature.
e Remove the excess isopropanol using a rotary evaporator.[2]
o Dissolve the residue in ethyl acetate (e.g., 50 mL) and transfer it to a separatory funnel.

o Wash the organic layer sequentially with 50 mL of water, two 25 mL portions of 5% sodium
bicarbonate solution (to neutralize the acid catalyst), and finally with 25 mL of brine.[2][4]

» Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous sodium sulfate.

[4]

o Decant or filter the solution to remove the drying agent, and concentrate the filtrate on a
rotary evaporator to yield the crude isopropyl valerate.

o The product can be further purified by simple or fractional distillation if required.

Protocol for Analysis: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the
identification and quantification of volatile compounds like isopropyl valerate in complex
mixtures, such as flavor and fragrance formulations.[8][9]

Instrumentation & Materials:

o Gas chromatograph with a mass spectrometer detector (GC-MS)

e Appropriate GC column (e.g., non-polar or medium-polarity column like DB-5ms)
e Helium (carrier gas)

e Sample vials

e Solvent for dilution (e.g., dichloromethane or ethanol)

 Isopropyl valerate standard for reference
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Procedure:

o Sample Preparation: Prepare a dilute solution of the sample containing isopropyl valerate
in a suitable solvent. For quantitative analysis, a series of calibration standards should be
prepared.

e Instrument Setup:
o Injector: Set to a temperature of ~250°C.

o Oven Program: A typical temperature program might start at 50°C, hold for 1-2 minutes,
then ramp at 10°C/min to 250°C and hold for 5 minutes. This program should be optimized
based on the sample matrix.

o Carrier Gas: Set a constant flow rate for helium (e.g., 1 mL/min).

o MS Detector: Set the transfer line temperature to ~280°C. The ion source temperature is
typically set to ~230°C. Acquire data in full scan mode (e.g., m/z 40-400) for identification.

e Injection: Inject a small volume (e.g., 1 pyL) of the prepared sample into the GC.

o Data Analysis: Identify the isopropyl valerate peak by its retention time, which should match
that of the standard. Confirm the identity by comparing the acquired mass spectrum with a
library spectrum (e.g., NIST) or the spectrum of the standard.[9] The mass spectrum will
show characteristic fragment ions.

Spectroscopic Data

Spectroscopic analysis is critical for the structural elucidation and confirmation of isopropyl
valerate.

e 1H NMR: The proton NMR spectrum will show characteristic signals for the pentanoate chain
and the isopropyl group.

e 13C NMR: The carbon NMR spectrum will show distinct peaks for each of the eight carbon

atoms in the molecule.
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e Mass Spectrometry (MS): Electron ionization (El) mass spectrometry typically results in
fragmentation. Key fragments for isopropyl valerate would include ions corresponding to
the loss of the isopropoxy group and cleavage at various points along the pentyl chain.

« Infrared (IR) Spectroscopy: The IR spectrum is dominated by a strong carbonyl (C=0)
stretching absorption band characteristic of esters, typically found around 1735-1750 cm~1.

Safety and Handling

Isopropyl valerate is classified as a flammable liquid and vapor.[2] It is essential to handle the
compound in a well-ventilated area and away from sources of ignition.

Table 3: GHS Hazard Information for Isopropyl Valerate

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids ) H226: Flammable
GHSO02 (Flame) Warning o

(Category 3) liquid and vapor[2]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[2]

P233: Keep container tightly closed.[2]

P280: Wear protective gloves/eye protection/face protection.

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

Applications and Relevance

The primary application of isopropyl valerate stems from its organoleptic properties. Its
relationship between chemical structure and application is straightforward.
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Relationship between properties and applications of isopropyl valerate.

+ Food and Beverage Industry: It is used as a flavoring agent to impart fruity notes to products

like candies, baked goods, and beverages.[1]

+ Fragrance and Cosmetic Industry: Its pleasant aroma makes it a common ingredient in

perfumes, lotions, and other scented personal care products.[1]
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» Pharmaceutical Industry: There is potential for its use in pharmaceutical formulations, likely
as a flavoring agent to improve the palatability of oral medications.[1]

Conclusion

Isopropyl valerate is a well-characterized ester with a significant role in the flavor and
fragrance industries. Its synthesis is straightforward, typically achieved through Fischer
esterification, and its chemical properties are well-documented. The analytical methods
outlined in this guide provide robust means for quality control and research. A comprehensive
understanding of its physical properties, reactivity, and safety profile is paramount for its
effective and safe application by researchers, scientists, and professionals in drug development
and other chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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